Cas no 2055390-08-2 ((S)-1-Methyl-2-trifluoromethoxy-ethylamine hydrochloride)

• Product Name: (S)-1-Methyl-2-trifluoromethoxy-ethylamine hydrochloride
• CAS No: 2055390-08-2
• MF: C₄H₉ClF₃NO
• MW: 179.56857085228
• MDL: MFCD29127431
• CID: 4773731
• PubChem ID: 121000302
• Update Time: 2026-02-26

(S)-1-Methyl-2-trifluoromethoxy-ethylamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-1-Methyl-2-trifluoromethoxy-ethylamine hydrochloride
• SB35203
• (S)-1-(Trifluoromethoxy)propan-2-amine hydrochloride
• 2055390-08-2
• (S)-1-Methyl-2-trifluoromethoxy-ethylamine HCl
• AKOS026674379
• CS-0203817
• AT11602
• ZJGKYDGXVATMFY-DFWYDOINSA-N
• (2S)-1-(trifluoromethoxy)propan-2-amine hydrochloride
• EN300-7425886
• (S)-1-(TRIFLUOROMETHOXY)PROPAN-2-AMINE HCL
• (2S)-1-(trifluoromethoxy)propan-2-amine;hydrochloride
• (S)-1-Methyl-2-trifluoromethoxy-ethylaminehydrochloride
• SCHEMBL20531794

• MDL： MFCD29127431
• Inchi： 1S/C4H8F3NO.ClH/c1-3(8)2-9-4(5,6)7;/h3H,2,8H2,1H3;1H/t3-;/m0./s1
• InChI Key： ZJGKYDGXVATMFY-DFWYDOINSA-N
• SMILES： Cl.FC(OC[C@H](C)N)(F)F

Computed Properties

• Exact Mass: 179.0324761g/mol
• Monoisotopic Mass: 179.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 82.4
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2

Additional information on (S)-1-Methyl-2-trifluoromethoxy-ethylamine hydrochloride

Research Brief on (S)-1-Methyl-2-trifluoromethoxy-ethylamine hydrochloride (CAS: 2055390-08-2): Recent Advances and Applications

(S)-1-Methyl-2-trifluoromethoxy-ethylamine hydrochloride (CAS: 2055390-08-2) is a chiral amine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its trifluoromethoxy and methylamine functional groups, has shown promise in various therapeutic applications, including central nervous system (CNS) disorders and enzyme inhibition. Recent studies have explored its synthesis, pharmacological properties, and potential as a building block for novel drug candidates. This research brief consolidates the latest findings related to this compound, providing a comprehensive overview of its current status in the field.

One of the key areas of interest for (S)-1-Methyl-2-trifluoromethoxy-ethylamine hydrochloride is its role in the modulation of neurotransmitter systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a selective inhibitor of monoamine oxidase B (MAO-B), an enzyme implicated in neurodegenerative diseases such as Parkinson's. The study highlighted the compound's high binding affinity and low off-target effects, making it a potential candidate for further preclinical development. Additionally, its chiral nature was found to be critical for its activity, with the (S)-enantiomer exhibiting superior pharmacological properties compared to its (R)-counterpart.

In terms of synthetic chemistry, recent advancements have focused on optimizing the production of (S)-1-Methyl-2-trifluoromethoxy-ethylamine hydrochloride to improve yield and enantiomeric purity. A 2024 paper in Organic Process Research & Development detailed a novel asymmetric synthesis route using chiral auxiliaries, achieving an enantiomeric excess (ee) of over 99%. This method not only enhances the scalability of the compound but also reduces the environmental impact associated with traditional synthesis pathways. Such innovations are crucial for meeting the growing demand for high-purity chiral amines in drug discovery.

Beyond its therapeutic potential, (S)-1-Methyl-2-trifluoromethoxy-ethylamine hydrochloride has also been investigated for its utility in chemical biology tools. Researchers have utilized it as a precursor for fluorescent probes targeting specific neuronal receptors, enabling real-time imaging of receptor dynamics in live cells. This application, reported in a 2023 ACS Chemical Biology article, underscores the compound's versatility in both therapeutic and diagnostic contexts. The probe's ability to cross the blood-brain barrier further enhances its utility in CNS research.

Despite these promising developments, challenges remain in the clinical translation of (S)-1-Methyl-2-trifluoromethoxy-ethylamine hydrochloride. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications to improve its metabolic stability. Ongoing research is exploring prodrug strategies and formulation techniques to address these limitations. Additionally, toxicological assessments are underway to ensure its safety profile aligns with regulatory requirements for human trials.

In conclusion, (S)-1-Methyl-2-trifluoromethoxy-ethylamine hydrochloride (CAS: 2055390-08-2) represents a compelling case study in the intersection of synthetic chemistry and drug discovery. Its unique structural features and diverse applications highlight its potential as a valuable tool in both academic and industrial settings. Future research will likely focus on expanding its therapeutic scope and addressing current limitations, paving the way for its integration into next-generation pharmaceuticals.